N-(3,5-dimethylphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O2/c1-14-9-15(2)11-18(10-14)23-20(25)19-7-4-8-24(21(19)26)13-16-5-3-6-17(22)12-16/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: MSDTTXHTLCIJHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)F)C
• Molecular Formula: C21H19FN2O2
• Molecular Weight: 350.4 g/mol

Description

N-(3,5-dimethylphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O2 and its molecular weight is 350.393. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Researchers have synthesized new compounds and polymers that incorporate structural elements similar to the core structure of "N-(3,5-dimethylphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide." These studies aim at exploring the properties and applications of these materials in various domains:

• Polyamides and Polyimides: A study by Liaw et al. (2002) introduced novel polyamides and polyimides containing triphenylamine groups, showing high glass transition temperatures and inherent viscosities, indicating potential applications in high-performance materials (Liaw et al., 2002).
• Aromatic Polyamides: Another research by Hsiao et al. (1999) focused on the synthesis of new diphenylfluorene-based aromatic polyamides, which are soluble in organic solvents and have high glass transition temperatures, suggesting their use in advanced polymer applications (Hsiao et al., 1999).

Pharmaceutical Research

In the pharmaceutical domain, studies have explored the chemical framework for its potential in drug development:

• HIV Integrase Inhibitors: Pace et al. (2007) have designed and synthesized a class of N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides as potent inhibitors of HIV-1 integrase, highlighting the therapeutic potential of structurally related compounds (Pace et al., 2007).

Luminescence Sensing

• Fluorescence Sensors: Shi et al. (2015) reported on lanthanide(III)-organic frameworks based on dimethylphenyl imidazole dicarboxylate, demonstrating selective sensitivity to benzaldehyde derivatives, proposing applications in chemical sensing (Shi et al., 2015).